Cas no 1193387-33-5 (8-Azabicyclo[3.2.1]octane-3-methanamine, 8-methyl-, hydrochloride (1:1))

• Product Name: 8-Azabicyclo[3.2.1]octane-3-methanamine, 8-methyl-, hydrochloride (1:1)
• CAS No: 1193387-33-5
• MF: C₉H₁₉ClN₂
• MW: 190.713561296463
• CID: 5186847
• Update Time: 2025-05-21

8-Azabicyclo[3.2.1]octane-3-methanamine, 8-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• {8-methyl-8-azabicyclo[3.2.1]octan-3-yl}methanamine hydrochloride
• (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine hydrochloride
• Z802671526
• 8-Azabicyclo[3.2.1]octane-3-methanamine, 8-methyl-, hydrochloride (1:1)

• Inchi： 1S/C9H18N2.ClH/c1-11-8-2-3-9(11)5-7(4-8)6-10;/h7-9H,2-6,10H2,1H3;1H
• InChI Key： UPSHPOXBCXHFAG-UHFFFAOYSA-N
• SMILES： Cl.N1(C)C2CCC1CC(CN)C2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 133
• Topological Polar Surface Area: 29.3

Additional information on 8-Azabicyclo[3.2.1]octane-3-methanamine, 8-methyl-, hydrochloride (1:1)

Introduction to 8-Azabicyclo[3.2.1]octane-3-methanamine, 8-methyl-, hydrochloride (1:1) and Its Applications in Modern Chemical Biology

8-Azabicyclo[3.2.1]octane-3-methanamine, 8-methyl-, hydrochloride (1:1), with the CAS number 1193387-33-5, is a compound of significant interest in the field of chemical biology due to its unique structural properties and potential biological activities. This bicyclic amine derivative has garnered attention for its role as a key intermediate in the synthesis of various pharmacologically relevant molecules. The presence of a nitrogen atom within the bicyclic framework introduces a high degree of conformational flexibility, making it a valuable scaffold for designing novel therapeutic agents.

The compound's structure consists of a seven-membered azabicyclo ring system substituted with a methyl group at the 8-position and an amine group at the 3-position, which is further salted with hydrochloride to enhance solubility and stability. This specific arrangement imparts distinct steric and electronic characteristics that can be exploited in drug design, particularly in targeting enzymes and receptors involved in critical biological pathways.

In recent years, there has been growing interest in the development of small-molecule modulators that can interact with biological targets with high specificity and selectivity. 8-Azabicyclo[3.2.1]octane-3-methanamine, 8-methyl-, hydrochloride (1:1) has emerged as a promising candidate for such applications due to its ability to mimic natural biomolecules while maintaining structural integrity under physiological conditions. The bicyclic core provides a rigid yet adaptable platform that can be modified to optimize binding affinity and pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential as a tool for investigating enzyme mechanisms and developing inhibitors. For instance, its structural similarity to certain natural products has led researchers to explore its utility in modulating enzymes such as kinases and proteases, which are frequently implicated in diseases like cancer and inflammation. The nitrogen atom within the bicyclic system can serve as a hydrogen bond acceptor or donor, facilitating interactions with polar residues on target proteins.

Recent studies have highlighted the compound's role in the development of novel antibiotics. The unique conformational flexibility of 8-Azabicyclo[3.2.1]octane-3-methanamine, 8-methyl-, hydrochloride (1:1) allows it to fit into narrow binding pockets within bacterial enzymes, thereby inhibiting essential metabolic pathways. This has been particularly relevant in the context of rising antibiotic resistance, where innovative scaffolds like this one offer hope for discovering new therapeutic strategies.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, making it more amenable for use in both in vitro and in vivo studies. This property is crucial for pharmaceutical applications, as it ensures adequate bioavailability and distribution within biological systems. Additionally, the stability provided by the salt form allows for long-term storage and handling without significant degradation.

From a synthetic chemistry perspective, 8-Azabicyclo[3.2.1]octane-3-methanamine, 8-methyl-, hydrochloride (1:1) serves as an excellent building block for constructing more complex molecules. Its versatile reactivity allows chemists to introduce various functional groups at different positions on the bicyclic core, enabling the creation of libraries of derivatives with tailored biological activities. This approach is particularly valuable in high-throughput screening programs aimed at identifying lead compounds for drug development.

The compound's potential extends beyond traditional pharmacological applications into areas such as materials science and chemical biology research tools. Its unique structural features make it an attractive candidate for developing novel ligands that can interact with biomolecules in ways not achievable with simpler organic compounds. This opens up possibilities for creating new diagnostic tools and probes that can aid in understanding complex biological processes.

In conclusion, 8-Azabicyclo[3.2.1]octane-3-methanamine, 8-methyl-, hydrochloride (1:1) represents a significant advancement in the field of chemical biology due to its structural complexity and versatile applications. Its role as an intermediate in drug synthesis, its potential as a modulator of biological targets, and its utility in synthetic chemistry highlight its importance as a research tool and future therapeutic agent. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play an increasingly critical role in advancing both fundamental research and applied science.